2-Allyl-6-fluoro-4-nitro-phenol

• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• IUPAC Name: 2-fluoro-4-nitro-6-prop-2-enylphenol
• InChI: InChI=1S/C9H8FNO3/c1-2-3-6-4-7(11(13)14)5-8(10)9(6)12/h2,4-5,12H,1,3H2
• InChI Key: XRHBBGQLMGDZIG-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C(=CC(=C1)[N+](=O)[O-])F)O

Description

2-Allyl-6-fluoro-4-nitro-phenol is a useful research compound. Its molecular formula is C9H8FNO3 and its molecular weight is 197.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 2 (25 g, 126.8 mmol) was solved in diethyl aniline (150 mL, 937.7 mmol) and the resulting solution was refluxed for 48 h. The crude was evaporated in vacuo and the residue was purified by column chromatography, eluted at 10% ethyl acetate/hexane. Fractions were collected to obtain the desired compound 3 (15 g, yield 60%).